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Compound of Interest

Compound Name: Boc-D-Alg(Z)2-OH

Cat. No.: B15251383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and application of Boc-D-Alg(Z)₂-OH, a specialized amino acid derivative crucial for peptide

synthesis and drug discovery.

Core Compound Data
Boc-D-Alg(Z)₂-OH, with the systematic name (R)-2-((tert-Butoxycarbonyl)amino)-3-((3,7-dioxo-

1,9-diphenyl-2,8-dioxa-4,6-diazanonan-5-ylidene)amino)propanoic acid, is a protected form of

D-allylglycine. The Boc (tert-butyloxycarbonyl) group on the alpha-amino group and the two Z

(benzyloxycarbonyl) groups on the side-chain amine ensure precise control during peptide

synthesis.

Parameter Value Reference

CAS Number 1932279-96-3 [1]

Molecular Formula C₂₆H₃₁N₃O₈

Molecular Weight 513.54 g/mol

Note: The molecular formula and weight have been calculated based on the structure of Boc-D-

allylglycine with the addition of two benzyloxycarbonyl (Z) protecting groups.
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Experimental Protocols
While a specific, detailed synthesis protocol for Boc-D-Alg(Z)₂-OH is not readily available in the

public domain, its preparation would follow established principles of amino acid protection

chemistry. The primary application of this compound is in solid-phase peptide synthesis

(SPPS). Below is a representative protocol for the incorporation of a Boc-D-Alg(Z)₂-OH residue

into a peptide chain using a manual SPPS procedure.

Protocol: Incorporation of Boc-D-Alg(Z)₂-OH in Boc-SPPS

1. Resin Preparation:

Start with a suitable resin for Boc chemistry (e.g., Merrifield or PAM resin) pre-loaded with
the C-terminal amino acid of the target peptide.
Swell the resin in dichloromethane (DCM) for 30 minutes.

2. Boc Deprotection:

Treat the resin with 50% trifluoroacetic acid (TFA) in DCM for 2 minutes (pre-wash).
Treat the resin with 50% TFA in DCM for 30 minutes to remove the Boc protecting group
from the N-terminal amino acid of the growing peptide chain.
Wash the resin with DCM (3 times), isopropanol (IPA) (2 times), and then DCM (3 times) to
remove residual TFA and by-products.

3. Neutralization:

Neutralize the protonated N-terminus by treating the resin with 10% diisopropylethylamine
(DIEA) in DCM for 2 minutes (repeat twice).
Wash the resin with DCM (5 times) to remove excess base.

4. Coupling of Boc-D-Alg(Z)₂-OH:

In a separate vessel, pre-activate Boc-D-Alg(Z)₂-OH (3 equivalents relative to resin
substitution) with a coupling agent such as HBTU (0.95 equivalents relative to the amino
acid) and HOBt (1 equivalent) in the presence of DIEA (2 equivalents) in N,N-
dimethylformamide (DMF) for 5-10 minutes.
Add the activated amino acid solution to the resin.
Agitate the reaction vessel for 1-2 hours at room temperature.
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Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is positive
(indicating incomplete reaction), continue coupling or recouple.

5. Capping (Optional):

If the coupling is incomplete, cap any unreacted amino groups by treating the resin with
acetic anhydride and DIEA in DMF to prevent the formation of deletion sequences.

6. Washing:

Wash the resin thoroughly with DMF (3 times) and DCM (3 times) to remove excess
reagents and by-products.

7. Cycle Repetition:

Repeat steps 2-6 for each subsequent amino acid to be added to the peptide sequence.

8. Cleavage and Deprotection:

Once the peptide synthesis is complete, cleave the peptide from the resin and remove the
side-chain protecting groups (including the Z groups) using a strong acid cocktail, such as
hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA). Appropriate scavengers
must be included to prevent side reactions.

Application Workflow
Boc-D-Alg(Z)₂-OH is primarily utilized as a building block in SPPS to introduce a D-allylglycine

residue with a protected side chain into a peptide sequence. The workflow for its use is

depicted below.
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Workflow for Solid-Phase Peptide Synthesis using Boc-D-Alg(Z)₂-OH.

Signaling Pathways and Biological Activity
Currently, there is no specific information in peer-reviewed literature detailing the involvement

of Boc-D-Alg(Z)₂-OH in any particular signaling pathway or its specific biological activities. Its

primary role is that of a synthetic building block. The incorporation of D-allylglycine into a

peptide can influence its conformational properties, proteolytic stability, and receptor-binding

affinity, which are key aspects of drug design and development. The allyl group on the side

chain also offers a site for potential post-synthetic modification.

The biological activity of a peptide containing a D-allylglycine residue would be entirely

dependent on the overall sequence and structure of the final peptide. For instance, a related

compound, N-Boc-D-allylglycine, has been investigated as a peptidomimetic that inhibits

caspase-3, an enzyme involved in apoptosis[2][3]. This suggests that peptides designed with

D-allylglycine could be explored for roles in modulating programmed cell death.

The logical relationship for the utility of this compound in drug discovery is outlined below.
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Logical flow from Boc-D-Alg(Z)₂-OH to potential drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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